Cas no 2628-64-0 (1,2-Benzenediol,4-heptyl-)

1,2-Benzenediol,4-heptyl- structure
1,2-Benzenediol,4-heptyl- structure
Product Name:1,2-Benzenediol,4-heptyl-
CAS No:2628-64-0
MF:C13H20O2
MW:208.296704292297
CID:239865
Update Time:2024-01-26

1,2-Benzenediol,4-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-heptyl-
    • Pyrocatechol,4-heptyl- (7CI,8CI)
    • 1,2-Benzenediol,4-heptyl-(9CI)
    • 1,2-Benzenediol, 4-heptyl-
    • Inchi: 1S/C13H20O2/c1-2-3-4-5-6-7-11-8-9-12(14)13(15)10-11/h8-10,14-15H,2-7H2,1H3
    • InChI Key: CEQLOSZEUFWFPN-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(CCCCCCC)C=C1O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.033±0.06 g/cm3(Predicted)
  • Melting Point: 40 °C
  • Boiling Point: 195-200 °C(Press: 12 Torr)
  • PSA: 40.46
  • pka: 9.92±0.10(Predicted)
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